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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the characterization of aluminum
oxide-titanium dioxide (Al203-TiO2) coatings, widely used for their enhanced mechanical and
thermal properties. This document outlines the key characterization techniques, presents
typical quantitative data, and offers detailed experimental protocols.

Introduction to Al203-TiO2 Coatings

Al203-TiO2 composite coatings are frequently employed in various industries due to their high
hardness, wear resistance, and thermal insulation properties.[1] The addition of TiO2 to Al203
coatings can significantly influence their microstructure and, consequently, their mechanical
and thermal performance.[1][2] Characterization of these coatings is crucial for quality control
and for tailoring their properties to specific applications.

Data Presentation: Coating Properties

The properties of Al203-TiO2 coatings are highly dependent on the weight percentage of TiO2.
The following tables summarize typical quantitative data obtained from various characterization
techniques.

Table 1: Mechanical Properties of Al203-TiO2 Coatings
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TiO2 Content (wt.%) Average Hardness (HVo.3) Adhesion Strength (MPa)
0 1001

3 1022

13 1002 > Adhesion of pure Al203

40 695 < Adhesion of 13% TiO2

Data sourced from multiple studies.[1][2]

Table 2: Thermal and Physical Properties of Al203-TiO2 Coatings

. Average Coating
TiO2 Content (wt.%)

Thickness (um)

Thermal Conductivity
(W/m-K) at 600°C

0 539 ~2.5
3 554 ~2.4
13 618 ~2.2
40 465 ~1.8

Data sourced from multiple studies.[3]

Table 3: Tribological Properties of Al203-TiO2 Coatings

Wear Rate (10-5

Coating Composition
mm?3/(N-m))

Primary Wear Mechanism

Al203

Low cycle fatigue, splat

delamination

Al203-13%TiO2 7.2

Data sourced from multiple studies.[4]
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Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of Al203-TiO2

coatings are provided below.

Microstructural Characterization: Scanning Electron
Microscopy (SEM) and Energy Dispersive X-Ray
Spectroscopy (EDS)

Objective: To observe the surface morphology, cross-sectional microstructure, and elemental

composition of the coatings.

Protocol:

e Sample Preparation:

[e]

For surface morphology, mount the coated substrate directly onto an SEM stub using
conductive carbon tape.

For cross-sectional analysis, cut a section of the coated substrate using a low-speed
diamond saw.

Mount the cross-section in an epoxy resin and allow it to cure.

Grind the mounted sample using successively finer silicon carbide papers (e.g., 240, 400,
600, 800, 1200 grit).

Polish the sample using diamond pastes of decreasing particle size (e.g., 6 um, 3 um, 1
pum) to achieve a mirror-like finish.

Clean the polished sample ultrasonically in ethanol and dry it thoroughly.

Apply a thin conductive coating (e.g., gold or carbon) using a sputter coater to prevent
charging during SEM analysis.

e SEM Imaging:
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o Load the prepared sample into the SEM chamber.

o Evacuate the chamber to the required vacuum level.

o Set the accelerating voltage (typically 15-20 kV) and beam current.

o Focus the electron beam on the area of interest (surface or cross-section).

o Acquire secondary electron (SE) images for topographical information and backscattered
electron (BSE) images for compositional contrast.[1][3]

o EDS Analysis:
o Select the area or point of interest for elemental analysis.
o Acquire the EDS spectrum to identify the elements present.

o Perform elemental mapping to visualize the distribution of Al, Ti, and O within the coating.

[1]3]

Phase Analysis: X-Ray Diffraction (XRD)

Objective: To identify the crystalline phases present in the feedstock powders and the
deposited coatings.

Protocol:

e Sample Preparation:
o Ensure the coated sample has a flat surface suitable for XRD analysis.
o Mount the sample on the XRD sample holder.

e Instrument Setup:
o Use an X-ray diffractometer with Cu Ka radiation.[1][3]

o Set the operating parameters, such as voltage and current (e.g., 40 kV and 40 mA).
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o Define the scanning range (20) typically from 20° to 80°.

o Set the step size (e.g., 0.02°) and the time per step (e.g., 1 second).

o Data Acquisition and Analysis:
o Initiate the XRD scan.
o Process the raw data to remove background noise.

o Identify the diffraction peaks and compare their positions and intensities with standard
diffraction patterns from a database (e.g., JCPDS) to identify the phases present (e.g., a-
Al203, y-Al203, TiO2, AI2TiO5).[1][3][5]

Mechanical Properties Testing

Objective: To measure the hardness of the coating.
Protocol:
e Sample Preparation:
o Prepare a polished cross-section of the coating as described in the SEM protocol.
e Measurement:
o Use a Vickers microhardness tester.
o Apply a specific load (e.g., 300 gf or HVo.3) for a set dwell time (e.g., 15 seconds).[1]

o Make at least 10 indentations at different locations on the coating cross-section to ensure
statistical reliability.[1]

o Measure the diagonals of the resulting indentations using the microscope of the hardness
tester.

o Calculate the Vickers hardness value based on the applied load and the average diagonal
length.
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Objective: To evaluate the bonding strength between the coating and the substrate.
Protocol:
e Standard:
o Follow the ASTM C633 standard test method.[1]
e Procedure:
o Prepare a cylindrical test specimen with the coating applied to one face.
o Glue a corresponding uncoated cylinder to the coated surface using a strong adhesive.
o Mount the assembly in a tensile testing machine.
o Apply a tensile load perpendicular to the coating plane until failure occurs.
o Record the load at which the coating delaminates from the substrate.

o Calculate the adhesion strength by dividing the failure load by the cross-sectional area of
the specimen.

Tribological Characterization: Wear Resistance

Objective: To assess the resistance of the coating to material loss due to mechanical action.
Protocol:
e Standard:
o Follow the ASTM G99 standard for pin-on-disk testing.[6]
e Procedure:
o Use a pin-on-disk tribometer.

o The coated sample serves as the disk, and a standard counter-body (e.g., a steel ball) is
used as the pin.
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o Apply a constant normal load to the pin.[7]
o Rotate the disk at a specified sliding velocity for a set duration or distance.

o Measure the weight loss of the coated sample before and after the test using a precision
balance.

o Calculate the specific wear rate.

o Examine the worn surfaces using SEM to identify the wear mechanisms.[8]

Corrosion Resistance: Electrochemical Testing

Objective: To evaluate the coating's ability to protect the substrate from corrosion in a specific
environment.

Protocol:
e Setup:
o Use a standard three-electrode electrochemical cell.[9]

o The coated sample is the working electrode, a platinum wire or mesh is the counter
electrode, and a saturated calomel electrode (SCE) or Ag/AgCI electrode is the reference
electrode.[9]

o Electrolyte:

o Prepare a corrosive solution, such as 3.5% NaCl solution, to simulate a saline
environment.[9][10]

¢ Measurements:

o Open Circuit Potential (OCP): Monitor the potential of the working electrode with respect
to the reference electrode over time until a stable value is reached.[11]

o Potentiodynamic Polarization: Scan the potential from a cathodic value to an anodic value
relative to the OCP at a slow scan rate (e.g., 0.5 mV/s).[9]
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o Plot the resulting current density as a function of the applied potential (Tafel plot).

o Determine the corrosion potential (Ecorr) and corrosion current density (icorr) from the
Tafel plot. A lower icorr indicates better corrosion resistance.[10]

o Electrochemical Impedance Spectroscopy (EIS): Apply a small amplitude AC voltage over
a range of frequencies and measure the impedance response. This provides information
on the coating's barrier properties.[11]

Visualization of Structure-Property Relationships

The following diagram illustrates the influence of TiO2 content on the key properties of Al203-
TiO2 coatings.
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Caption: Influence of TiO2 content on Al203-TiO2 coating properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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